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Compound of Interest

Compound Name: Nonanoic acid - d2
CAS No.: 1335401-87-0
Cat. No.: B1147888
Get Quote
. J

Executive Summary & Core Directive

Nonanoic acid-d2 (Pelargonic acid-d2) is a stable, deuterium-labeled fatty acid used primarily
as an internal standard in mass spectrometry (lipidomics/metabolomics).[1][2]

Crucial Safety Distinction: While this compound contains deuterium, it is NOT radioactive.
Disposing of this material via radioactive waste streams is a critical operational error that incurs
unnecessary costs and regulatory scrutiny. It must be managed as Hazardous Chemical Waste
due to its corrosivity, skin irritancy, and aquatic toxicity.

Immediate Action Required:
¢ DO NOT pour down the drain (High aquatic toxicity).
+ DO NOT mix with oxidizing agents (Peroxides, Nitrates).

e DO segregate based on concentration (Pure Stock vs. Dilute Analytical Waste).

Chemical Safety Profile (E-E-A-T)
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Effective disposal requires understanding the physicochemical properties that drive regulatory
classification. As the deuterated form shares the toxicological profile of its non-labeled parent
(CAS: 112-05-0), we utilize the parent data for safety benchmarks.[1][2]

Property Specification Operational Implication

Label clearly to distinguish

Compound Name Nonanoic Acid-d2
from non-labeled stock.
Use for SDS lookup if d2-
Parent CAS 112-05-0 specific SDS is unavailable.[1]
[2]
Requires nitrile gloves and eye
Hazards (GHS) Skin Irrit. 2 / Eye Irrit. 2 protection during handling.[1]
[2]
Corrosive in concentrated
Acidity (pKa) ~4.96 form.[1][2] Segregate from
bases.
Combustible but not
Flash Point ~137°C (Closed Cup) Flammable (unless in solvent).
[1][2]
] o ) Zero-discharge policy for sink
Aquatic Toxicity H412 (Harmful, long-lasting) )
drains.[1][2]
o Likely D002 (Corrosive) if pH <
RCRA Status Characteristic Waste

2.[1](]

Scientist's Note: The deuterium isotope effect may slightly alter reaction kinetics, but it does not
change the waste classification. Treat exactly as you would standard Pelargonic acid, but with

tighter inventory control due to the high cost of isotopologues.
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Step-by-Step Disposal Protocols
Workflow A: Pure Stock or Concentrated Residue (>10%)

Context: Expired internal standards or synthesis residues.[1]
e Segregation: Isolate from organic solvents and bases.[2]

o Containerization: Use a chemically resistant container (HDPE or Glass).[2] Do not use metal
containers, as organic acids can corrode them over time.

o Labeling: Affix a hazardous waste tag.
o Primary Constituent:[3][4][5][6][7]1[8][9] Nonanoic Acid-d2.[1][2][10]
o Hazard Checkbox: Corrosive, Toxic.[11]

o Disposal Stream: Route to "Organic Acid Waste" for incineration.[2]

o Why? Neutralization at the bench is discouraged in many EHS protocols due to heat
generation and potential gas evolution. Professional incineration ensures complete
destruction.[2]

Workflow B: Dilute Analytical Waste (LC-MS Effluent)

Context: Waste collected from HPLC/MS lines containing <0.1% Nonanoic acid-d2.[1][2]
o Matrix Assessment: The disposal path is dictated by the solvent, not the trace standard.
e Stream Selection:

o If Solvent is Methanol/Acetonitrile: Dispose in "Flammable Organic Solvents” (Non-
Halogenated).[2]

o If Solvent contains Chloroform/DCM: Dispose in "Halogenated Organic Solvents."[2]

o Causality: The trace acidity of the standard is negligible in this volume; the flammability or
halogen content of the mobile phase is the primary regulatory driver.
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Workflow C: Empty Containers (The "Triple Rinse" Rule)

Context: Maximizing value and regulatory compliance for expensive d2 vials.

Under EPA RCRA regulations (40 CFR 261.7), a container is considered "RCRA Empty" only
after specific treatment.[12]

e Solvent Rinse: Add a small volume of the solvent used in your application (e.g., Methanol) to
the vial.

Agitate: Vortex or shake vigorously to dissolve residual labeled fatty acid.

Recover: Transfer this rinse into your analytical sample or waste stream.

Repeat: Perform this total of three times.

Final Status:

o The vial is now "RCRA Empty" and can be defaced and discarded in glass trash (unless
local policy is stricter).

o Economic Tip: The first rinse often recovers enough standard to be useful for qualitative
system suitability tests.

Decision Logic & Workflow Visualization

The following diagram illustrates the decision matrix for disposing of Nonanoic acid-d2 based
on its physical state and concentration.
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Waste: Nonanoic Acid-d2

Determine State & Concentration

Dilute Solution
(<1%)

Pure / Concentrated
(>10%)

Empty Vial
(Residue only)

Do Not Neutralize
w/o Permit

DISPOSAL STREAM:
Organic Acid Waste Identify Solvent Matrix
(Corrosive)

Perform Triple Rinse
(Methanol/Solvent)

Rinsate Waste After 3x Rinse

DISPOSAL STREAM: DISPOSAL STREAM: DISPOSAL S_TREAM:
Halogenated Solvents Flammable Solvents Glass Recycling/Trash
(Non-Halogenated) (Deface Label)

Click to download full resolution via product page

Figure 1: Operational decision tree for segregating Nonanoic acid-d2 waste streams based on
concentration and solvent matrix.

Emergency Procedures: Spills

In the event of a bench-top spill of concentrated Nonanoic acid-d2:
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o Evacuate & Ventilate: The vapor can be irritating to the respiratory tract (H335).[4] Ensure
fume hoods are active.[2][5]

o PPE: Wear nitrile gloves, lab coat, and safety goggles.

» Containment: Do not use water immediately (it spreads the oily acid).

o Neutralization/Absorption:
o Use a commercial acid spill kit or Sodium Bicarbonate (NaHCO3).[2]
o Sprinkle bicarbonate over the spill until bubbling ceases (neutralization).
o Absorb the resulting sludge with vermiculite or spill pads.

» Disposal: Place used absorbents into a bag labeled "Hazardous Waste: Acid Spill Debris"
and seal it.

References

e PubChem. (n.d.).[2] Nonanoic Acid (Compound Summary). National Library of Medicine.
Retrieved from [Link][1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Nonanoic acid | 112-05-0 [chemicalbook.com]
e 2. Pelargonic acid - Wikipedia [en.wikipedia.org]

3. sigmaaldrich.com [sigmaaldrich.com]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ2MDRwZGl1MWJnMTM2bGk4Y3ZzdDRqbnowM3phIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9HNDk4XzExMi0wNS0wX05vbmFub2ljIGFjaWQucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9HNDk4XzExMi0wNS0wX05vbmFub2ljJTIwYWNpZC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--d22126dd276794addd35c4a60377cacf21b1c8b8/MetaSci_G498_112-05-0_Nonanoic%20acid.pdf
https://en.wikipedia.org/wiki/Pelargonic_acid
https://www.synergy-recycling.co.uk/deuterium-d
https://en.wikipedia.org/wiki/Pelargonic_acid
https://en.wikipedia.org/wiki/Pelargonic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/Nonanoic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9203118.htm
https://en.wikipedia.org/wiki/Pelargonic_acid
https://en.wikipedia.org/wiki/Pelargonic_acid
https://en.wikipedia.org/wiki/Pelargonic_acid
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261/subpart-A/section-261.7
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9203118.htm
https://en.wikipedia.org/wiki/Pelargonic_acid
https://www.binghamton.edu/offices/environmental-health-safety/hazardous-waste/triple_rinse.html
https://www.fishersci.com/store/msds?partNumber=AC356241000&productDescription=N-NONANOIC+ACID%2C+97%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1147888?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9203118.htm
https://en.wikipedia.org/wiki/Pelargonic_acid
https://www.sigmaaldrich.com/JP/en/sds/aldrich/w278408?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147888?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

. sds.metasci.ca [sds.metasci.ca]

. Disposal of deuterium (D2) — Synergy Recycling [synergy-recycling.co.uk]
. cdhfinechemical.com [cdhfinechemical.com]

. chemos.de [chemos.de]

. dtsc.ca.gov [dtsc.ca.gov]

°
(o] (00] ~ (o3} ol B

. axiomproductsusa.com [axiomproductsusa.com]
e 10. medchemexpress.com [medchemexpress.com]
e 11. datasheets.scbt.com [datasheets.scbt.com]

e 12. rcrapublic.epa.gov [rcrapublic.epa.gov]

o 13. Triple Rinse Procedure | Environmental Health and Safety | Binghamton University
[binghamton.edu]

e 14, fishersci.com [fishersci.com]

¢ To cite this document: BenchChem. [Technical Guide: Proper Disposal of Nonanoic Acid-d2].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1147888/docs#technical-guide-proper-disposal-of-
nonanoic-acid-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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